1-Ethoxy-4-methyl-2-nitrobenzene
Overview
Description
1-Ethoxy-4-methyl-2-nitrobenzene is an organic compound with the molecular formula C8H9NO3 . It is a derivative of benzene, which is one of the fundamental structures in organic chemistry .
Synthesis Analysis
The synthesis of nitro compounds like 1-Ethoxy-4-methyl-2-nitrobenzene can be achieved through several methods. One common method is the direct substitution of hydrocarbons with nitric acid . Another method involves displacement reactions with nitrite ions . Nitration of aromatic compounds such as benzene can also be used .Molecular Structure Analysis
The molecular structure of 1-Ethoxy-4-methyl-2-nitrobenzene can be represented by the IUPAC Standard InChI: InChI=1S/C8H9NO3/c1-2-12-8-5-3-7 (4-6-8)9 (10)11/h3-6H,2H2,1H3 .Chemical Reactions Analysis
The chemical reactions involving 1-Ethoxy-4-methyl-2-nitrobenzene are likely to follow the general mechanism of electrophilic aromatic substitution . This involves the formation of a sigma-bond to the benzene ring by an electrophile, generating a positively charged intermediate. The aromatic ring is then regenerated by the loss of a proton from this intermediate, yielding a substituted benzene ring .Scientific Research Applications
1. Synthesis and Catalysis
- 1-Ethoxy-4-methyl-2-nitrobenzene has been synthesized through the ethoxylation of p-chloronitrobenzene, using phase-transfer catalysts and ultrasound irradiation. This method demonstrates the efficiency of phase-transfer catalysts in nucleophilic substitution reactions under specific conditions (Wang & Rajendran, 2007).
2. Polymerization Processes
- The compound has been used in nitroxide-mediated polymerization (NMP) processes. Studies show that N-phenylalkoxyamines derived from 4-nitrophenyl 2-methylpropionat-2-yl radicals, including derivatives of 1-Ethoxy-4-methyl-2-nitrobenzene, can effectively control the polymerization of methyl methacrylate (MMA) and styrene (Greene & Grubbs, 2010).
3. Environmental Applications
- In environmental science, research has been conducted on the electrochemical degradation of nitrobenzene, which is structurally similar to 1-Ethoxy-4-methyl-2-nitrobenzene. This research contributes to understanding the degradation pathways and potential environmental impacts of such compounds (Brillas et al., 2004).
4. Molecular Structure Analysis
- The molecular structure of 1-Ethoxy-4-methyl-2-nitrobenzene and related compounds has been analyzed to understand their smectogenic properties. This analysis contributes to the knowledge of liquid crystal behaviors in these compounds (Ojha, 2005).
5. Chemical Interaction Studies
- The compound has been used in studies focusing on the interactions and reactivities of nitrobenzene derivatives, providing insight into chemical behaviors under various conditions. This includes studies on photoreduction processes and electron attachment which are relevant in photochemistry and materials science (Norambuena et al., 2004).
Mechanism of Action
The mechanism of action for the reactions involving 1-Ethoxy-4-methyl-2-nitrobenzene is likely to follow the general mechanism for electrophilic aromatic substitution . This involves the electrophile forming a sigma-bond to the benzene ring, generating a positively charged intermediate. The aromatic ring is then regenerated by the loss of a proton from this intermediate, yielding a substituted benzene ring .
Future Directions
The future directions for the study and application of 1-Ethoxy-4-methyl-2-nitrobenzene could involve further exploration of its synthesis, reactions, and properties. This could include the development of more efficient synthesis methods, the investigation of new reactions, and a more detailed analysis of its physical and chemical properties .
properties
IUPAC Name |
1-ethoxy-4-methyl-2-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3/c1-3-13-9-5-4-7(2)6-8(9)10(11)12/h4-6H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QCDITDRNYKTXNM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90602779 |
Source
|
| Record name | 1-Ethoxy-4-methyl-2-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90602779 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethoxy-4-methyl-2-nitrobenzene | |
CAS RN |
85653-54-9 |
Source
|
| Record name | 1-Ethoxy-4-methyl-2-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90602779 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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